Cas no 16398-29-1 (Dibenz[b,f][1,4]oxazepine, 2-nitro-)

• Product Name: Dibenz[b,f][1,4]oxazepine, 2-nitro-
• CAS No: 16398-29-1
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 3807007
• PubChem ID: 5159242
• Update Time: 2025-10-17

Dibenz[b,f][1,4]oxazepine, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,f][1,4]oxazepine, 2-nitro-
• 13-nitro-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene
• MLS000755806
• CHEMBL1338975
• HMS2620H06
• MS-2474
• 16398-29-1
• cid_5159242
• SMR000337484
• AKOS005107787
• BDBM34931
• 2-nitrodibenzo[b,f][1,4]oxazepine
• 8-nitrobenzo[b][1,4]benzoxazepine

• Inchi： 1S/C13H8N2O3/c16-15(17)10-5-6-12-9(7-10)8-14-11-3-1-2-4-13(11)18-12/h1-8H
• InChI Key： SYLIEQPXLCNFKC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2C=NC2=CC=CC=C12

Computed Properties

• Exact Mass: 240.05349212Da
• Monoisotopic Mass: 240.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Dibenzoxazepines